Cas no 62570-22-3 (2-Propanol, 1-[ethyl(3-methylphenyl)amino]-)
![2-Propanol, 1-[ethyl(3-methylphenyl)amino]- structure](https://www.kuujia.com/scimg/cas/62570-22-3x500.png)
62570-22-3 structure
Product name:2-Propanol, 1-[ethyl(3-methylphenyl)amino]-
2-Propanol, 1-[ethyl(3-methylphenyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- 2-Propanol, 1-[ethyl(3-methylphenyl)amino]-
- 1-(N-ethyl-3-methylanilino)propan-2-ol
- 1-[Ethyl(3-methylphenyl)amino]propan-2-ol
- DTXSID00710814
- SCHEMBL11564341
- 62570-22-3
-
- Inchi： InChI=1S/C12H19NO/c1-4-13(9-11(3)14)12-7-5-6-10(2)8-12/h5-8,11,14H,4,9H2,1-3H3
- InChI Key： ULNQZWALTWFUIU-UHFFFAOYSA-N
- SMILES： CCN(CC(C)O)C1=CC=CC(=C1)C
Computed Properties
- Exact Mass: 193.14677
- Monoisotopic Mass: 193.147
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.5A^2
- XLogP3: 2.9
Experimental Properties
- PSA: 23.47
2-Propanol, 1-[ethyl(3-methylphenyl)amino]- Related Literature
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Qi Qu,Jing Wang,Chuan Zeng,Zhimin He RSC Adv., 2021,11, 22744-22750
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Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Gyu Hyeon Shim,Thi To Nguyen Vo,Boyeon Kweon,Koung Moon Kim RSC Adv., 2021,11, 3645-3654
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
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Lin Jin,Shofarul Wustoni Lab Chip, 2018,18, 574-584
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D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
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Timothy J. Johnson,Laurie E. Locascio Lab Chip, 2002,2, 135-140
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9. Book reviews
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Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
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